tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate
Overview
Description
Tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate (TBPC) is a synthetic compound that has been studied for its potential applications in synthetic organic chemistry, as well as its biochemical and physiological effects. TBPC has been used for a variety of purposes, including as a catalyst for organic reactions, as a ligand for drug delivery, and as a therapeutic agent for treating certain diseases.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Biologically Active Compounds : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in compounds like crizotinib, is synthesized using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material (D. Kong et al., 2016).
- X-ray Diffraction and Biological Evaluation : Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and characterized, including X-ray diffraction studies, and evaluated for antibacterial and anthelmintic activity (C. Sanjeevarayappa et al., 2015).
Crystal Structures
- Isomorphous Crystal Structures : Tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, members of an isostructural family of compounds, show molecules linked via bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond involving the same carbonyl group (P. Baillargeon et al., 2017).
Intermediate Synthesis
- Synthesis of Key Intermediates : Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, is synthesized from piperidin-4-ylmethanol (Min Wang et al., 2015).
Organic Synthesis
- Application in Organic Synthesis : Tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates are described as a class of N-(Boc) nitrone equivalents, showcasing their potential as building blocks in organic synthesis (Xavier Guinchard et al., 2005).
properties
IUPAC Name |
tert-butyl N-[1-(2-hydroxypropyl)piperidin-4-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O3/c1-10(16)9-15-7-5-11(6-8-15)14-12(17)18-13(2,3)4/h10-11,16H,5-9H2,1-4H3,(H,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RILCRPPNPSBVRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCC(CC1)NC(=O)OC(C)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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